2-Chloro-9-(tetrahydro-2H-pyran-4-ylmethyl)-9H-purin-6-amine

• Molecular Formula: C11H14ClN5O
• Molecular Weight: 267.71 g/mol
• IUPAC Name: 2-chloro-9-(oxan-4-ylmethyl)purin-6-amine
• InChI: InChI=1S/C11H14ClN5O/c12-11-15-9(13)8-10(16-11)17(6-14-8)5-7-1-3-18-4-2-7/h6-7H,1-5H2,(H2,13,15,16)
• InChI Key: DTIJTUDMJDBRGN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CN2C=NC3=C(N=C(N=C32)Cl)N

Description

2-Chloro-9-(tetrahydro-2H-pyran-4-ylmethyl)-9H-purin-6-amine is a useful research compound. Its molecular formula is C11H14ClN5O and its molecular weight is 267.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of 2-chloro-1H-purin-6-amine (1.57 g) and potassium carbonate (2.57 g) in DMF (55 mL) was added 4-(bromomethyl)tetrahydro-2H-pyran (2.0 g) in one portion. The mixture was stirred at 90° C. overnight. The reaction mixture was taken up in chloroform/isopropanol (3:1, 100 mL) and was extracted with water (100 mL). The organics were separated and the aqueous was extracted with chloroform/isopropanol (3:1, 2×50 mL). The organics were combined, dried by passing through a hydrophobic frit and concentrated in vacuo to give the title compound as an off-white solid (1.30 g, 52%).

Synthesis routes and methods II

Procedure details

2,6-dichloro-9-(tetrahydro-2H-pyran-4-ylmethyl)-9H-purine (3.08 g, containing triphenylphosphine oxide) was heated with 2M ammonia in IPA (50 mL) at 50° C., overnight. The reaction mixture was then evaporated to dryness to give a yellow solid. This material (3.2089 g) was recrystallised using methanol (50 mL) and after cooling the resultant solid was filtered and washed with methanol (5 mL) to give the title compound (1.5554 g). The filtrate was evaporated and recrystallised from methanol (25 mL) and after cooling the resultant solid was filtered to give a second crop (0.2324 g) and was consistent with first batch by NMR and LCMS.